Cas no 952651-48-8 (isoquinoline-4-sulfonamide)

• Product Name: isoquinoline-4-sulfonamide
• CAS No: 952651-48-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD19613774
• CID: 5249377
• PubChem ID: 20493474
• Update Time: 2026-03-09

isoquinoline-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinesulfonamide
• isoquinoline-4-sulfonamide

• MDL： MFCD19613774
• Inchi： 1S/C9H8N2O2S/c10-14(12,13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6H,(H2,10,12,13)
• InChI Key： VSCHHDRTWHPIOV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(S(N)(=O)=O)=CN=1

Additional information on isoquinoline-4-sulfonamide

Comprehensive Overview of Isoquinoline-4-sulfonamide (CAS No. 952651-48-8): Properties, Applications, and Research Insights

Isoquinoline-4-sulfonamide (CAS No. 952651-48-8) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant pharmacological and industrial relevance. This compound, characterized by its sulfonamide functional group, has garnered attention in medicinal chemistry and material science due to its unique structural features and potential bioactivity. Researchers and industry professionals frequently search for terms like "isoquinoline derivatives," "sulfonamide applications," and "CAS 952651-48-8 supplier" to explore its synthesis, properties, and commercial availability.

The molecular structure of isoquinoline-4-sulfonamide combines a isoquinoline core with a sulfonamide moiety, offering versatile reactivity for drug design and chemical modifications. Recent studies highlight its role as a kinase inhibitor scaffold, aligning with the growing interest in targeted therapies for chronic diseases. Searches for "isoquinoline-based drugs" and "sulfonamide in drug discovery" reflect the compound's relevance in modern pharmaceutical research. Its physicochemical properties, such as moderate water solubility and thermal stability, make it suitable for formulation development.

In material science, CAS 952651-48-8 is investigated for its potential in organic semiconductors and coordination polymers, addressing trends in sustainable electronics. Queries like "isoquinoline sulfonamide fluorescence" and "metal-organic frameworks" indicate cross-disciplinary applications. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as emphasized in searches for "952651-48-8 analytical methods."

Environmental and regulatory considerations for isoquinoline-4-sulfonamide are increasingly scrutinized, with users searching for "green synthesis of sulfonamides" and "REACH compliance." The compound's biodegradability and ecotoxicological profile remain active research areas, particularly in light of the EU Green Deal initiatives. Proper handling protocols and MSDS documentation are essential for laboratory safety, though it is not classified as hazardous under current standards.

Market intelligence reveals rising demand for high-purity 952651-48-8, driven by pharmaceutical outsourcing trends. Keywords like "isoquinoline-4-sulfonamide supplier" and "bulk CAS 952651-48-8" reflect procurement needs. Patent analyses show applications in anticancer agents and neuroprotective compounds, correlating with searches for "isoquinoline sulfonamide patents." Custom synthesis services now offer isotope-labeled variants for metabolic studies.

Emerging research explores computational modeling of isoquinoline-4-sulfonamide for virtual screening campaigns, responding to the AI-driven drug discovery boom. Searches for "molecular docking with sulfonamides" underscore this trend. The compound's structure-activity relationships (SAR) are frequently updated in databases like PubChem and ChEMBL, making "952651-48-8 bioactivity data" a high-volume search term among medicinal chemists.

In conclusion, isoquinoline-4-sulfonamide (CAS No. 952651-48-8) represents a multifaceted compound with expanding applications across life sciences and advanced materials. Its evolving research landscape—from small-molecule therapeutics to functional materials—ensures sustained scientific and commercial interest, as reflected in dynamic search patterns and publication trends.